Cas no 2680710-61-4 (benzyl N-(1-chlorocyclobutyl)methylcarbamate)

• Product Name: benzyl N-(1-chlorocyclobutyl)methylcarbamate
• CAS No: 2680710-61-4
• MF: C₁₃H₁₆ClNO₂
• MW: 253.724642753601
• CID: 5648795
• PubChem ID: 165907932
• Update Time: 2025-08-04

benzyl N-(1-chlorocyclobutyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680710-61-4
• benzyl N-[(1-chlorocyclobutyl)methyl]carbamate
• EN300-28279560
• benzyl N-(1-chlorocyclobutyl)methylcarbamate

• Inchi： 1S/C13H16ClNO2/c14-13(7-4-8-13)10-15-12(16)17-9-11-5-2-1-3-6-11/h1-3,5-6H,4,7-10H2,(H,15,16)
• InChI Key： USYMSCHXWLCFRA-UHFFFAOYSA-N
• SMILES： ClC1(CNC(=O)OCC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 253.0869564g/mol
• Monoisotopic Mass: 253.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(1-chlorocyclobutyl)methylcarbamate

Benzyl N-(1-chlorocyclobutyl)methylcarbamate: A Comprehensive Overview

Benzyl N-(1-chlorocyclobutyl)methylcarbamate, with the CAS number 2680710-61-4, is a compound of significant interest in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various chemical industries. The molecule consists of a benzyl group attached to a methylcarbamate moiety, which is further connected to a 1-chlorocyclobutyl group. This combination of functional groups imparts distinct chemical and physical properties to the compound, making it a subject of extensive research.

The synthesis of benzyl N-(1-chlorocyclobutyl)methylcarbamate involves a series of well-defined chemical reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on improving the efficiency of these reactions by employing novel catalysts and reaction conditions. For instance, the use of transition metal catalysts has been reported to significantly enhance the reaction rate and selectivity in the formation of the methylcarbamate group.

One of the key areas of interest in benzyl N-(1-chlorocyclobutyl)methylcarbamate is its application in drug discovery. The compound's structural features make it a promising candidate for exploring its pharmacological properties. Studies have indicated that this compound exhibits potential bioactivity, particularly in modulating enzyme activity and cellular signaling pathways. Researchers are actively investigating its ability to interact with specific biological targets, which could pave the way for its use in therapeutic applications.

In addition to its pharmaceutical applications, benzyl N-(1-chlorocyclobutyl)methylcarbamate has also been studied for its role in materials science. The compound's unique electronic and structural properties make it a valuable component in the development of advanced materials. Recent research has explored its potential as a precursor for synthesizing high-performance polymers and coatings. The incorporation of this compound into polymer matrices has been shown to enhance mechanical strength and thermal stability, making it a candidate for industrial applications.

The physical and chemical properties of benzyl N-(1-chlorocyclobutyl)methylcarbamate have been extensively characterized using modern analytical techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These studies have confirmed the presence of all functional groups as expected, validating the successful synthesis of the compound.

Furthermore, computational chemistry methods have been employed to study the electronic structure and reactivity of benzyl N-(1-chlorocyclobutyl)methylcarbamate. Density functional theory (DFT) calculations have revealed that the compound exhibits unique electronic properties, which could be exploited in various chemical transformations. These findings have inspired further research into its catalytic applications and reactivity under different reaction conditions.

In conclusion, benzyl N-(1-chlorocyclobutyl)methylcarbamate is a versatile compound with diverse applications across multiple disciplines. Its synthesis, characterization, and potential uses continue to be areas of active research. As advancements in synthetic methodologies and computational tools continue to emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.